Cas no 880653-70-3 (4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol)

• Product Name: 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol
• CAS No: 880653-70-3
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 1917514
• PubChem ID: 68460816
• Update Time: 2025-11-02

4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 4-bromo-2,3-dihydro-2-methyl-
• SCHEMBL2968862
• starbld0025051
• 4-bromo-2-methylindan-1-ol
• ZNUYQILMSVDWLL-UHFFFAOYSA-N
• AKOS018283325
• AKOS040766250
• 4-bromo-2-methyl-2,3-dihydro-1H-inden-1-ol
• 880653-70-3
• 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol

• Inchi： 1S/C10H11BrO/c1-6-5-8-7(10(6)12)3-2-4-9(8)11/h2-4,6,10,12H,5H2,1H3
• InChI Key： ZNUYQILMSVDWLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC(C)C2O

Computed Properties

• Exact Mass: 225.99933Da
• Monoisotopic Mass: 225.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol

4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol (CAS No. 880653-70-3): A Comprehensive Overview

4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol (CAS No. 880653-70-3) is a brominated indane derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a bromine substituent and a hydroxyl group on the indane scaffold makes it a versatile building block for drug discovery and material science applications.

The molecular formula of 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol is C₁₀H₁₁BrO, with a molecular weight of 227.10 g/mol. Its structure consists of a partially saturated indene core, where the 2-methyl group and 1-hydroxyl group contribute to its stereochemical complexity. Researchers often search for "4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol synthesis" or "CAS 880653-70-3 applications" when investigating this compound's potential uses.

In recent years, the demand for indane derivatives like 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol has increased due to their role in developing novel therapeutic agents. Pharmaceutical companies frequently explore queries such as "indane-based drug candidates 2024" and "brominated pharmaceutical intermediates," reflecting the growing interest in this chemical space. The compound's ability to serve as a precursor for central nervous system (CNS) drugs makes it particularly valuable in medicinal chemistry.

The physical properties of 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol include a white to off-white crystalline appearance under standard conditions. Its solubility profile shows better dissolution in organic solvents like dichloromethane and ethyl acetate than in water, which is typical for this class of compounds. Analytical chemists often search for "880653-70-3 HPLC methods" or "4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol characterization" when working with this material.

From a synthetic chemistry perspective, 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol offers multiple reactive sites for further functionalization. The bromine atom at position 4 enables various cross-coupling reactions, while the hydroxyl group can be modified through standard alcohol chemistry. Recent literature searches show growing interest in "palladium-catalyzed reactions of bromo-indanols" and "stereoselective modifications of 2-methylindane derivatives," indicating active research in this area.

The stability of 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol under different conditions is another important consideration for researchers. Proper storage recommendations include keeping the compound in a cool, dry place, protected from light. Safety data sheets typically suggest handling this material with standard laboratory precautions, though it doesn't fall under hazardous material classifications that would restrict its use in most research settings.

In the pharmaceutical industry, 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol has shown promise as a building block for potential drug candidates. Its structural motif appears in several pharmacologically active compounds targeting various biological pathways. Recent patent literature reveals interest in "indane-derived kinase inhibitors" and "brominated heterocycles for neurodegenerative diseases," areas where this intermediate could play a significant role.

The global market for pharmaceutical intermediates like 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol continues to expand, driven by increasing drug development activities. Market analysts tracking "specialty chemical growth trends 2024" note particular demand for chiral building blocks and brominated intermediates in the pharmaceutical sector. The compound's commercial availability from multiple suppliers ensures researchers can readily access it for their projects.

Quality control aspects of 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol typically involve HPLC analysis to verify purity and identity. Common specifications require ≥95% purity by HPLC, with particular attention to residual solvents and related substances. Analytical method development for such compounds remains an active research area, as evidenced by frequent searches for "HPLC method development for indane derivatives" in scientific databases.

Environmental considerations for 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol focus on proper disposal methods and biodegradability assessments. While not classified as environmentally hazardous, best practices recommend following local regulations for organic chemical waste disposal. The growing emphasis on "green chemistry in pharmaceutical synthesis" has led to increased interest in developing more sustainable routes to such intermediates.

Future research directions for 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol may explore its potential in emerging therapeutic areas or advanced material applications. The compound's versatility makes it a candidate for investigation in fields ranging from "small molecule drug discovery" to "functional material design." As synthetic methodologies continue to advance, new applications for this and related indane derivatives will likely emerge.

In conclusion, 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-ol (CAS No. 880653-70-3) represents an important chemical intermediate with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and reactivity profile ensure it will remain a valuable tool for chemists developing new bioactive compounds and functional materials. The continued interest in "brominated indane chemistry" and "pharmaceutical building blocks" suggests this compound will maintain its relevance in chemical research for years to come.